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Compound of Interest

Compound Name: 2-Aminomethylpyrazine

Cat. No.: B151696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
Aminomethylpyrazine, a key intermediate in the pharmaceutical industry. Adherence to these

guidelines is critical for ensuring a safe laboratory environment and minimizing the risk of

exposure. This document summarizes key quantitative data, outlines detailed experimental

protocols, and provides visual workflows for critical safety procedures.

Hazard Identification and Classification
2-Aminomethylpyrazine is classified as a hazardous chemical and requires careful handling.

It is a combustible liquid that is harmful if swallowed or in contact with skin, and it causes

severe skin burns and eye damage.

Globally Harmonized System (GHS) Classification
The GHS classification for 2-Aminomethylpyrazine is summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H314: Causes severe skin

burns and eye damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Flammable Liquids Category 4 H227: Combustible liquid

The GHS pictograms associated with these hazards are:

GHS Hazard Pictograms

Click to download full resolution via product page

GHS Pictograms for 2-Aminomethylpyrazine.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Aminomethylpyrazine is provided

below for easy reference.
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Property Value

Molecular Formula C6H8N2

Molecular Weight 108.14 g/mol

Appearance Light yellow liquid

Odor No information available

Boiling Point 82 - 85 °C / 179.6 - 185 °F

Melting Point -20 °C / -4 °F

Flash Point 90 °C / 194 °F

Density 1.040 g/cm³

Vapor Pressure ca. 0.1 mbar @ 20 °C

Water Solubility Soluble

pH 11-12

Toxicological Information
The toxicological properties of 2-Aminomethylpyrazine have not been fully investigated.

However, available data indicates that it is harmful and can cause severe tissue damage.

Toxicity Data Value Species Route

LD50 340 mg/kg Mouse Intravenous

Symptoms of Overexposure: Overexposure may cause a burning sensation, cough, wheezing,

laryngitis, shortness of breath, headache, nausea, and vomiting. The material is extremely

destructive to the tissue of the mucous membranes and upper respiratory tract, eyes, and skin.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Aminomethylpyrazine to prevent

any contact.
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PPE Specifications

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene), lab coat, and apron.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If exposure limits are exceeded, use a

NIOSH-approved respirator.

Footwear Closed-toe shoes.

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory for the safe handling and storage of 2-
Aminomethylpyrazine.

General Handling Protocol
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Preparation

Handling

Post-Handling

Review SDS and SOPs

Don appropriate PPE Work in a designated area (fume hood)

Proceed to handling

Dispense chemical carefully

Keep container tightly closed when not in use

Decontaminate work surfaces and equipment

Complete handling

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Workflow for the safe handling of 2-Aminomethylpyrazine.
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Review Documentation: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) and relevant Standard Operating Procedures (SOPs).

Ensure Proper Ventilation: Always handle 2-Aminomethylpyrazine in a well-ventilated area,

preferably within a certified chemical fume hood.

Don Personal Protective Equipment (PPE): Wear all required PPE as specified in Section 4.

Grounding: Ground and bond containers when transferring material to prevent static

discharge.

Avoid Incompatibles: Keep away from strong oxidizing agents and strong acids.

No Eating or Drinking: Do not eat, drink, or smoke in the laboratory area.

Container Handling: Keep the container tightly closed when not in use.

Storage Protocol
Storage Location: Store in a cool, dry, and well-ventilated area away from incompatible

materials.

Container Integrity: Keep containers tightly closed and in their original packaging.

Secure Storage: Store in a locked cabinet or other secure location.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 2-
Aminomethylpyrazine.

First Aid Measures
The following diagram outlines the decision-making process for first aid in case of exposure.
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to fresh air.
Keep at rest in a comfortable position for breathing.

Inhalation

Immediately remove all contaminated clothing.
Rinse skin with water/shower.

Skin Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Eye Contact

Rinse mouth.
Do NOT induce vomiting.

Ingestion

Call a POISON CENTER or doctor/physician if you feel unwell. Immediately call a POISON CENTER or doctor/physician. Wash contaminated clothing before reuse. Immediately call a POISON CENTER or doctor/physician. Immediately call a POISON CENTER or doctor/physician.

Click to download full resolution via product page

First aid decision tree for 2-Aminomethylpyrazine exposure.

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If feeling unwell, call a POISON CENTER or doctor.

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of

water/shower. Immediately call a POISON CENTER or doctor. Wash contaminated clothing

before reuse.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so; continue rinsing. Immediately call a POISON CENTER or doctor.

Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Toxic vapors, including nitrogen oxides, carbon monoxide, and cyanide,

may be released during thermal decomposition. Vapors are heavier than air and may travel a
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considerable distance to a source of ignition and flash back.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Minor Spills:

Wear appropriate PPE.

Shut off all possible sources of ignition.

Absorb the spill with inert material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a labeled container for disposal.

Decontaminate the spill area and all equipment used.

Major Spills:

Evacuate the area and move upwind.

Alert emergency responders.

Wear full protective clothing and SCBA.

Contain the spill and prevent it from entering drains or waterways.

Follow the cleanup procedure for minor spills.

Inform authorities if there is any contamination of public sewers or water bodies.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations. Do not dispose of waste with other chemicals.
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This guide is intended to provide comprehensive safety information for trained professionals.

Always consult the most recent Safety Data Sheet from your supplier before use.

To cite this document: BenchChem. [2-Aminomethylpyrazine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151696#safety-and-handling-precautions-for-2-
aminomethylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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